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Compound of Interest

Compound Name: Zinc valerate

cat. No.: B3059542

Application Notes and Protocols: Zinc Valerate

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidelines for the safe handling, storage, and use of zinc
valerate in a laboratory setting. Adherence to these protocols is crucial to ensure personnel
safety and maintain the integrity of the compound for research and development purposes.

Physicochemical Properties

Zinc valerate is a compound that requires careful handling due to its chemical properties and
potential hazards. Its physical form can vary, having been described as both lustrous scales or
a powder that gradually decomposes in air, and as a colorless liquid.[1]
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Property Value Reference
Molecular Formula C10H1804Zn [2]
Molecular Weight 267.64 g/mol [2]
Lustrous scales or powder(s);
Appearance [1]
odorous
Freely soluble in alcohol and
ether. Slightly soluble in
Solubility carbon tetrachloride. Water [1]
solubility: 2.4 x 104 mg/L at
25°C.
Stable under normal
Stability temperatures and pressures. [1][2]

Gradually decomposes in air.

Health and Safety Information

Zinc valerate is classified as an irritant and can be harmful if not handled properly.[2] The

toxicological properties have not been thoroughly investigated, warranting a cautious approach.

[2]
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Hazard

Description

Precautionary Statements

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[2]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P301+P312: IF SWALLOWED:
call a POISON CENTER or
doctor/physician IF you feel
unwell. P302+P352: IF ON
SKIN: wash with plenty of soap
and water. P304+P340: IF
INHALED: Remove victim to
fresh air and Keep at rest in a
position comfortable for
breathing.[2]

Skin Irritation

Causes skin irritation.[2]

P332+P313: IF SKIN irritation
occurs: Get medical

advice/attention.[2]

Eye Irritation

Causes serious eye irritation.

[2]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Respiratory Irritation

May cause respiratory

irritation.[2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

Handling and Storage Guidelines

Proper handling and storage are essential to maintain the stability of zinc valerate and to

protect laboratory personnel.
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Guideline Specification

Use in a well-ventilated area or under a

chemical fume hood.[2] Avoid breathing dust,
Handling vapor, mist, or gas.[2] Avoid contact with skin

and eyes.[2] Open and handle container with

care.[2] Keep away from ignition sources.[2]

Store in a tightly closed container.[2] Store in a
Storage dry, well-ventilated place.[2] Recommended

storage temperature: 15 to 30 °C.[2]

Keep away from incompatible materials to avoid
) ) hazardous reactions.[2] Conditions to avoid
Incompatible Materials ) o
include heat, flames, sparks, and other ignition

sources.[2]

Experimental Protocol: Preparation of a Zinc
Valerate Solution

This protocol outlines a standard procedure for preparing a solution of zinc valerate for
experimental use. All steps should be performed in accordance with institutional safety policies.

4.1. Materials

e Zinc Valerate

o Appropriate solvent (e.g., ethanol, deionized water)
e Volumetric flask

e Magnetic stirrer and stir bar

e Spatula

e Weighing paper/boat

e Analytical balance
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4.2. Personal Protective Equipment (PPE)

Safety goggles or face shield

Impervious gloves

Lab coat

Closed-toe shoes

4.3. Procedure

o Preparation: Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
Assemble all necessary materials and equipment.

o Weighing: Tare the analytical balance with a clean weighing paper or boat. Carefully weigh
the desired amount of zinc valerate.

o Dissolution:

[¢]

Place a magnetic stir bar in the volumetric flask.

Using a funnel, carefully transfer the weighed zinc valerate into the volumetric flask.

[e]

o

Add a portion of the chosen solvent to the flask, approximately half of the final desired
volume.

o

Place the flask on the magnetic stirrer and begin stirring until the zinc valerate is fully
dissolved.

» Final Volume Adjustment: Once dissolved, add the solvent to the calibration mark of the
volumetric flask.

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Labeling: Clearly label the flask with the compound name, concentration, solvent, and date
of preparation.
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o Storage: Store the prepared solution in a tightly sealed container under the recommended
storage conditions.

Workflow and Safety Diagrams
5.1. Safe Handling and Storage Workflow

The following diagram illustrates the key steps for the safe handling and storage of zinc

valerate.
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Receiving and Storage

Receive Zinc Valerate

:

Inspect Container for Damage

l

Store in a Cool, Dry,
Well-Ventilated Area
(15-30°C)

etrieve for Use

Handling and Use

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

y

Work in a Chemical
Fume Hood

l

Weigh and Transfer
Compound

l

Experimental Use

enerate Waste

Waste and Disposal

Collect Waste in
Labeled Container

l

Dispose According to
Institutional and
Local Regulations

Click to download full resolution via product page

Safe Handling and Storage Workflow for Zinc Valerate.
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5.2. Emergency Response Signaling Pathway
This diagram outlines the immediate actions to be taken in case of accidental exposure to zinc

valerate.

Accidental Exposure

(Skin, Eyes, Inhalation)

If Swallowed

If on Skin If Inhaled
Skin Co‘?tact Eye Contact Inhalation Inge‘?tion
Wash with Soap Rinse Cautiously with Water . .
for Several Minutes Move to Fresh Air Do NOT Induce Vomiting

and Water

A

Seek Immediate
Medical Attention

Y \/
Seek Medical Attention Remove Contact Lenses Seek Medical Attention
if Irritation Persists if Breathing is Difficult

Y

Y

Seek Immediate
Medical Attention
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [handling and storage guidelines for zinc valerate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059542#handling-and-storage-guidelines-for-zinc-
valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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